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Compound of Interest

Compound Name: Rehmannioside C

Cat. No.: B2823731

Rehmannioside C: A Technical Guide for
Researchers

An In-depth Technical Guide on the Iridoid Glycoside Rehmannioside C

Audience: Researchers, scientists, and drug development professionals.

Introduction

Rehmannioside C is an iridoid glucoside isolated from the roots of Rehmannia glutinosa
(Radix Rehmanniae Praeparata), a plant widely used in traditional medicine.[1][2][3] This
technical guide provides a comprehensive overview of the physicochemical properties of
Rehmannioside C, detailed experimental protocols for evaluating its potential biological
activities, and an exploration of the underlying signaling pathways. While research specifically
focused on Rehmannioside C is emerging, this guide draws upon established methodologies
and findings from closely related compounds and extracts of Rehmannia glutinosa to provide a
foundational resource for future investigations.

Physicochemical Properties

A clear understanding of the fundamental properties of Rehmannioside C is essential for its
application in research and development.
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Property Value Source
Molecular Formula C21H34014 [1112]
Molecular Weight 510.49 g/mol [1][2]
CAS Number 81720-07-2 [11[2]
Appearance Solid / Powder [1112]
Purity >98% [2]

Type of Compound

Iridoid Glycoside

[1](21[3]

Source Roots of Rehmannia glutinosa [2]
. DMSO, Pyridine, Methanol,
Solubility [2][3]
Ethanol
Powder: -20°C for 3 years. In
Storage [4]

solvent: -80°C for 1 year.

Experimental Protocols

The following protocols are adapted from established methods for assessing the biological

activities of compounds from Rehmannia glutinosa and related iridoid glycosides. These serve

as a starting point for the investigation of Rehmannioside C.

Antioxidant Activity Assays

Oxidative stress is implicated in a multitude of diseases. The following in vitro assays are

commonly used to determine the antioxidant capacity of natural compounds.

a) DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay

This assay measures the ability of a compound to donate a hydrogen atom or an electron to

the stable DPPH radical.

» Reagent Preparation: Prepare a stock solution of DPPH in methanol.

e Assay Procedure:
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[e]

In a 96-well microplate, add various concentrations of Rehmannioside C.

Add the DPPH solution to each well.

o

[¢]

Incubate in the dark at room temperature for 30 minutes.

[¢]

Measure the absorbance at a specific wavelength (e.g., 517 nm) using a microplate
reader.

» Data Analysis: Calculate the percentage of scavenging activity and determine the ICso value
(the concentration required to scavenge 50% of DPPH radicals).[1]

b) ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Cation Scavenging
Assay

This assay is applicable to both hydrophilic and lipophilic antioxidants.

o Reagent Preparation: Prepare a 7 mM ABTS stock solution and a 2.45 mM potassium
persulfate stock solution. Mix the two solutions and allow them to react in the dark to form
the ABTS radical cation (ABTSe+).

o Assay Procedure:
o In a 96-well microplate, add various concentrations of Rehmannioside C.
o Add the ABTSe+ solution to each well.
o Measure the absorbance at a specific wavelength (e.g., 734 nm).

o Data Analysis: Calculate the percentage of inhibition and the ICso value. Results can also be
expressed as Trolox Equivalent Antioxidant Capacity (TEAC).[1]
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Antioxidant Assay Workflow
Prepare Radical Solution
(DPPH or ABTS) }
Mix Rehmannioside C Calculate Scavenging Activity
[and Radical SolutioancubateHMeasure AbsorbancH and 1C50
Prepare Rehmannioside C
(various concentrations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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